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Compound of Interest

Compound Name:
tert-Butyl N-(6-

hydroxyhexyl)carbamate

Cat. No.: B028197 Get Quote

An In-depth Technical Guide to tert-Butyl N-(6-hydroxyhexyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl N-(6-hydroxyhexyl)carbamate, also frequently referred to as 6-(Boc-amino)-1-

hexanol, is a bifunctional organic compound widely utilized in medicinal chemistry and organic

synthesis.[1][2] Its structure incorporates a hydroxyl group and a carbamate-protected amine,

making it a valuable building block and linker molecule. The tert-butoxycarbonyl (Boc)

protecting group provides a stable, temporary shield for the amine functionality, which can be

selectively removed under acidic conditions. This allows for sequential chemical modifications

at either the hydroxyl or the amine terminus, a critical feature for the synthesis of complex

molecules.

Its primary application lies in its role as a C6 alkyl spacer or linker, enabling the connection of

two different molecular moieties.[1] This property is particularly crucial in the development of

targeted therapeutics, where precise spacing between a targeting ligand and an active payload

is often required. The compound serves as a key intermediate in the synthesis of various

molecules, including fluorescent probes for Heat Shock Protein 90 (Hsp90) and potent

inhibitors of deoxyhypusine synthase.[1]
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The fundamental properties of tert-Butyl N-(6-hydroxyhexyl)carbamate are summarized

below.

Property Value Reference

CAS Number 75937-12-1 [1][2][3][4]

Molecular Formula C₁₁H₂₃NO₃ [3][4]

Molecular Weight 217.31 g/mol [3][4][5]

Appearance
Light Yellow Oil or Off-white to

Pale Solid
[1][2][6]

Melting Point 36-37 °C [2]

Boiling Point 333.8 °C at 760 mmHg [4]

Solubility

Insoluble in water; Soluble in

dichloromethane and ethyl

acetate.

[6]

IUPAC Name
tert-butyl N-(6-

hydroxyhexyl)carbamate
[3][4]

Synthesis and Experimental Protocols
The most common synthesis of tert-Butyl N-(6-hydroxyhexyl)carbamate involves the

protection of the amino group of 6-amino-1-hexanol using di-tert-butyl dicarbonate (Boc₂O).

Experimental Protocol: Synthesis of N-Boc-6-amino-1-
hexanol[2]

Reactants:

6-amino-1-hexanol (50 g, 0.43 mole)

Di-tert-butyl dicarbonate (93.1 g, 0.43 mole; 98 mL)

Methylene chloride (350 mL)
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Procedure:

A solution of 6-amino-1-hexanol in methylene chloride is prepared in a suitable reaction

vessel.

The solution is chilled in an ice bath to 5 °C.

Di-tert-butyl dicarbonate is added to the chilled solution over a period of 5 minutes.

The ice bath is removed, and the reaction mixture is stirred at room temperature overnight

to allow the reaction to proceed to completion.

After the reaction is complete, the solvent (methylene chloride) is removed under reduced

pressure (in vacuo).

The resulting crude product is a pale solid.

Yield: The crude yield of the title compound is approximately 92.5 g.[2]

Reactants

Process Product

6-amino-1-hexanol

1. Dissolve in CH₂Cl₂

Di-tert-butyl dicarbonate (Boc)₂O

2. Cool to 5°C 3. Stir overnight at RT 4. Remove solvent in vacuo tert-Butyl N-(6-hydroxyhexyl)carbamate

Click to download full resolution via product page

Caption: Workflow for the synthesis of tert-Butyl N-(6-hydroxyhexyl)carbamate.

Applications in Drug Development and Research
The bifunctional nature of tert-Butyl N-(6-hydroxyhexyl)carbamate makes it a versatile tool in

the synthesis of complex molecules for pharmaceutical and research applications.
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Bifunctional Linker: The molecule's core utility is as a linker.[1] The hydroxyl group can

undergo various reactions (e.g., esterification, etherification, or conversion to a leaving group

like iodide) while the amine remains protected. Subsequently, the Boc group can be removed

to expose the primary amine for further conjugation (e.g., amidation). This orthogonal

reactivity is fundamental to multi-step synthesis.

Synthesis of Bioactive Molecules: It serves as a starting material or intermediate for a range

of bioactive compounds. For instance, it is used to synthesize Hsp90 fluorescent probes,

which are essential tools for studying the Hsp90 chaperone protein, a key target in cancer

therapy.[1] It is also a reactant in the synthesis of analogs of 1-Guanidino-7-aminoheptane

(GC7), which are investigated as potent inhibitors of deoxyhypusine synthase.[1]

Framework for Drug Candidates: The compound provides a scaffold for building more

complex drug candidates. For example, a derivative, tert-butyl (6-aminohexyl)carbamate, is

reacted with isocyanates to form 1,3-disubstituted ureas.[7] These urea-containing molecules

are potent inhibitors of enzymes like human soluble epoxide hydrolase (sEH), which are

targets for developing alternatives to opioid analgesics.[7]

Key Functional Groups

Potential Synthetic Pathways

tert-Butyl N-(6-hydroxyhexyl)carbamate

Boc-Protected Amine
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Caption: Functional role illustrating the molecule's key reactive sites.

Spectral and Analytical Data
Comprehensive analytical data is available to confirm the structure and purity of tert-Butyl N-
(6-hydroxyhexyl)carbamate.

Data Type Availability / Source Reference

¹³C NMR Spectra
Available from SpectraBase

(John Wiley & Sons, Inc.)
[3][8]

Mass Spectrometry (GC-MS) Available from PubChem [3]

Safety and Handling
While not classified as hazardous by all reports, appropriate safety precautions should be

taken when handling tert-Butyl N-(6-hydroxyhexyl)carbamate.[3]

GHS Hazard Statements: According to aggregated data, some notifications include the

following warnings:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[6][9]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[6]

[9]
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is typically not required.[6]

Handling and Storage:

Handle in accordance with good industrial hygiene and safety practices.[6][10]

Avoid formation of dust and aerosols.[9]

Store in a dry, cool, and well-ventilated place in a tightly closed container.[6]

Incompatible Materials: Avoid strong oxidizing agents.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b028197#what-is-tert-butyl-n-6-hydroxyhexyl-
carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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